Cas no 20778-58-9 (2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,4,6-tris(1,1-dimethylethyl)-)

2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,4,6-tris(1,1-dimethylethyl)- structure
20778-58-9 structure
Product Name:2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,4,6-tris(1,1-dimethylethyl)-
CAS No:20778-58-9
MF:C20H32O3
MW:320.466286659241
CID:1396015
Update Time:2024-08-16

2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,4,6-tris(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,4,6-tris(1,1-dimethylethyl)-
    • 2-Acetoxy-2.4.6-tri-tert.-butyl-cyclohexadien-(3.5)-on-(1)
    • Inchi: 1S/C20H32O3/c1-13(21)23-20(19(8,9)10)12-14(17(2,3)4)11-15(16(20)22)18(5,6)7/h11-12H,1-10H3
    • InChI Key: UDVDYDGQUBUBTJ-UHFFFAOYSA-N
    • SMILES: C1(=O)C(OC(C)=O)(C(C)(C)C)C=C(C(C)(C)C)C=C1C(C)(C)C

Computed Properties

  • Exact Mass: 320.23526

Experimental Properties

  • Density: 0.98±0.1 g/cm3(Predicted)
  • Boiling Point: 387.7±41.0 °C(Predicted)
  • PSA: 43.37
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